2-Naphthyl-N-(4-pyridylmethyl)ethanamide

• IUPAC Name: 2-naphthalen-1-yl-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C18H16N2O/c21-18(20-13-14-8-10-19-11-9-14)12-16-6-3-5-15-4-1-2-7-17(15)16/h1-11H,12-13H2,(H,20,21)
• InChI Key: JKTOIMTVDYUTCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC3=CC=NC=C3
• Molecular Formula: C18H16N2O
• Molecular Weight: 276.3 g/mol
• CAS No.: 927129-48-4

Description

2-Naphthyl-N-(4-pyridylmethyl)ethanamide, commonly referred to as NPA, is a synthetic organic compound. It has the molecular formula C18H16N2O and a molecular weight of 276.339. This compound has gained significant interest in scientific research due to its various applications in many fields.

Molecular Structure Analysis

The molecular structure of this compound consists of 18 carbon atoms, 16 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom. The exact arrangement of these atoms and the bonds between them form the unique structure of this compound.

Scientific Research Applications

Synthesis and Derivatives

• 2-Naphthyl-N-(4-pyridylmethyl)ethanamide, along with similar compounds, is used in the synthesis of various derivatives like naphthopyran, pyrazole, and pyridine. These derivatives have applications in different fields of organic chemistry and materials science (Badawy et al., 2008).

Chemical Sensing and Imaging

• Pyridine-2,6-dicarboxamide based scaffolds with naphthyl groups, related to this compound, are used as fluorescent probes for detecting Pd2+ ions. These probes are useful in applications like paper-strip sensors, polystyrene film-based sensors, and cell imaging (Kumar et al., 2017).

Polymerization Catalysts

• Pyridyl-amido catalysts, which include structures similar to this compound, show promise in olefin polymerization. Studies on the activation chemistry of these catalysts contribute to understanding the mechanisms of polymerization (Zuccaccia et al., 2008).

Isomerization Catalysis

• Complexes involving N-allyl-N-arylethanamides, closely related to this compound, are used for isomerization catalyzed by ruthenium complexes. These reactions are important in organic synthesis and industrial applications (Krompiec, 2002).

Chemical Synthesis and Characterization

• Compounds structurally similar to this compound are used in the synthesis and characterization of new chromium(III) complexes. These complexes have applications in various biological aspects and green microwave processes (Fahmi et al., 2013).

Electronic Energy Transfer in Complexes

• Studies on ruthenium(II) diimine donor/pyrene acceptor complexes, which may include analogs of this compound, focus on intramolecular electronic energy transfer. These studies have implications in photophysics and material science applications (Simon et al., 1997).